One-pot synthesis of γ-lactams from ketoaziridines†
Organic & Biomolecular Chemistry Pub Date: 2023-11-09 DOI: 10.1039/D3OB01568H
Abstract
The remarkable biological activities of γ-lactams have stimulated the search for efficient synthetic methods to achieve these scaffolds. In this work, we have developed a simple one-pot diastereoselective synthesis of new γ-lactams from ketoaziridines with moderate to good yields via the Horner–Wadsworth–Emmons reaction, followed by an intramolecular ester-aziridine cyclization and its opening in situ. Preliminary efforts towards an enantioselective version of this method are also reported.
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Journal Name：Organic & Biomolecular Chemistry
Research Products
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CAS no.: 1303-88-4
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CAS no.: 16817-43-9
